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Compound of Interest

Compound Name: Triisopropyl orthoformate

Cat. No.: B1346703 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemicals like Triisopropyl orthoformate.

This guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a secure and efficient research environment.

Chemical Properties and Hazards

Triisopropyl orthoformate is a flammable liquid and vapor that can cause skin and serious

eye irritation.[1][2] It may also cause respiratory irritation.[2] Understanding these hazards is

the first step in safe handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1346703?utm_src=pdf-interest
https://www.benchchem.com/product/b1346703?utm_src=pdf-body
https://www.benchchem.com/product/b1346703?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC325441000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24889~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2020:37:09~~Triisopropyl%20orthoformate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24889~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2020:37:09~~Triisopropyl%20orthoformate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 4447-60-3 [1][2]

Molecular Formula C10H22O3 [2]

Appearance Colorless liquid [2]

Flash Point 42 °C (107.6 °F) - closed cup

Density 0.854 g/mL at 25 °C

Boiling Point 65-66 °C at 18 mmHg

Hazards

Flammable liquid and vapor,

Skin Irritant, Eye Irritant,

Respiratory Irritant

[1][2]

Operational Plan for Safe Handling
A systematic approach is crucial when working with Triisopropyl orthoformate. The following

step-by-step guide ensures that all safety precautions are met.

1. Engineering Controls and Preparation:

Ventilation: Always handle Triisopropyl orthoformate in a well-ventilated area.[1] A

chemical fume hood is strongly recommended.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[1]

Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces,

and sparks.[1][3] Use only non-sparking tools and explosion-proof equipment.[2][3]

Static Discharge: Take precautionary measures against static discharge.[1][3] This includes

grounding and bonding of containers and receiving equipment.[3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.
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Skin Protection: Chemical-resistant gloves (e.g., butyl rubber or nitrile rubber) are mandatory

to prevent skin contact.[4] A lab coat or other protective clothing should be worn.[4]

Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a

NIOSH/MSHA-approved respirator.[5] A dust mask type N95 (US) may be sufficient in some

cases.

3. Handling Procedure:

Dispensing: When transferring the liquid, do so carefully to avoid splashing.

Container Management: Keep the container tightly closed when not in use.[1][3]

Personal Hygiene: Wash hands thoroughly after handling the chemical.[6] Do not eat, drink,

or smoke in the work area.

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water for at least 15 minutes. Get medical attention if irritation develops.[1]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Spills: In case of a spill, remove all ignition sources. Absorb the spill with an inert, non-

combustible material such as sand or earth.[6] Place the absorbed material into a suitable,

closed container for disposal.[1]

Disposal Plan
Proper disposal of Triisopropyl orthoformate and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.
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1. Waste Collection:

Collect waste Triisopropyl orthoformate and any contaminated materials (e.g., absorbent

materials, used gloves) in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

2. Storage of Waste:

Store waste containers in a cool, dry, and well-ventilated area, away from ignition sources

and incompatible materials.

3. Disposal Method:

Dispose of the chemical waste through a licensed hazardous waste disposal company. All

disposal practices must be in accordance with federal, state, and local regulations.[6]

Do not dispose of Triisopropyl orthoformate down the drain or in the general trash.

Workflow for Safe Handling of Triisopropyl
Orthoformate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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